Cas no 97070-79-6 ((R)-(+)-4-Chloromandelonitrile)

• Product Name: (R)-(+)-4-Chloromandelonitrile
• CAS No: 97070-79-6
• MF: C₈H₆ClNO
• MW: 167.592340946198
• CID: 803653
• PubChem ID: 24870480
• Update Time: 2025-06-09

(R)-(+)-4-Chloromandelonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-chloro-a-hydroxy-, (aR)-
• (2R)-2-(4-chlorophenyl)-2-hydroxyacetonitrile
• (R)-(+)-4-Chloromandelonitrile
• MFCD01321260
• (4-chlorophenyl)(hydroxy)acetonitrile
• AK-823/41252322
• (r)-4-chloromandelonitrile
• (R)-2-(4-Chlorophenyl)-2-hydroxyacetonitrile
• SCHEMBL4328254
• 97070-79-6
• DTXSID60429455
• LSDSHEPNJSMUTI-QMMMGPOBSA-N
• (R)-(+)-4-Chloromandelonitrile, 97%
• (R)-(+)-4-Chloro-mandelonitrile
• AKOS015913547

• MDL： MFCD01321260
• Inchi： 1S/C8H6ClNO/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4,8,11H/t8-/m0/s1
• InChI Key： LSDSHEPNJSMUTI-QMMMGPOBSA-N
• SMILES： ClC1C=CC(=CC=1)[C@H](C#N)O

Computed Properties

• Exact Mass: 167.01400
• Monoisotopic Mass: 167.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.331
• Melting Point: 70-74 °C (lit.)
• Boiling Point: 324.2°Cat760mmHg
• Flash Point: 149.8°C
• Refractive Index: 1.585
• PSA: 44.02000
• LogP: 1.89698
• Optical Activity: [α]20/D +39°, c = 1 in chloroform

(R)-(+)-4-Chloromandelonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (R)-(+)-4-Chloromandelonitrile

Recent Advances in the Study of (R)-(+)-4-Chloromandelonitrile (CAS: 97070-79-6) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (R)-(+)-4-Chloromandelonitrile (CAS: 97070-79-6) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This chiral cyanohydrin derivative serves as a key intermediate in the synthesis of various biologically active molecules, including chiral pharmaceuticals and agrochemicals. Recent studies have focused on its role in asymmetric synthesis, enzyme inhibition, and as a precursor for the development of novel therapeutic agents.

One of the most notable advancements in the study of (R)-(+)-4-Chloromandelonitrile is its application in the synthesis of enantiomerically pure compounds. Researchers have developed efficient catalytic systems for the asymmetric hydrogenation of this compound, yielding high enantioselectivity and paving the way for the production of chiral drugs with improved efficacy and reduced side effects. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated the use of a novel ruthenium-based catalyst to achieve enantiomeric excesses exceeding 99%.

In addition to its synthetic utility, (R)-(+)-4-Chloromandelonitrile has been investigated for its potential as an enzyme inhibitor. Recent findings suggest that this compound exhibits inhibitory activity against certain cytochrome P450 enzymes, which play a crucial role in drug metabolism. This property makes it a valuable tool for studying drug-drug interactions and designing more effective therapeutic regimens. A 2022 study in Biochemical Pharmacology highlighted its potential as a selective inhibitor of CYP2D6, an enzyme involved in the metabolism of approximately 25% of clinically used drugs.

The pharmaceutical applications of (R)-(+)-4-Chloromandelonitrile have also expanded into the realm of antiviral research. Preliminary studies indicate that derivatives of this compound show promising activity against RNA viruses, including SARS-CoV-2. Researchers are particularly interested in its ability to interfere with viral replication mechanisms, as reported in a 2023 preprint from BioRxiv. While these findings are still in the early stages, they open new avenues for the development of broad-spectrum antiviral agents.

From a safety and regulatory perspective, recent toxicological studies have provided valuable insights into the handling and use of (R)-(+)-4-Chloromandelonitrile. A comprehensive risk assessment published in Regulatory Toxicology and Pharmacology in 2023 concluded that while the compound requires careful handling due to its cyanide moiety, it presents manageable risks when proper safety protocols are followed. This information is particularly relevant for industrial-scale applications where worker safety is paramount.

Looking ahead, researchers anticipate that (R)-(+)-4-Chloromandelonitrile will continue to play a pivotal role in medicinal chemistry and drug discovery. Its unique structural features and versatile reactivity make it an attractive building block for the development of new therapeutic agents. Ongoing research is exploring its potential in targeted drug delivery systems and as a scaffold for the design of enzyme-activated prodrugs. As synthetic methodologies continue to advance, we can expect to see more efficient and sustainable routes for the production and application of this valuable compound.